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Compound of Interest

Compound Name: Tellanium

Cat. No.: B1239549

Note: The term "Tellanium" is not a recognized chemical element or compound. It is presumed
that the intended substance is Tellurium (Te), a metalloid used in various research and
industrial applications. This guide provides safety and disposal information for Tellurium and its
compounds.

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical waste is paramount. This document outlines the essential procedures
for the proper disposal of Tellurium and its compounds, minimizing risk and ensuring regulatory
compliance.

Immediate Safety and Handling Precautions

Before disposal, it is crucial to handle Tellurium and its compounds with appropriate care.
These materials can be toxic, and exposure can lead to adverse health effects.

Personal Protective Equipment (PPE): Always wear the following PPE when handling Tellurium
and its compounds:

o Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Impermeable gloves (e.g., nitrile).

» Respiratory Protection: Use a respirator with a particulate filter (type P3) if dust or fumes are
generated.[1]
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o Protective Clothing: A lab coat or other suitable protective clothing is necessary to prevent
skin contact.[1]

Engineering Controls:

o Work in a well-ventilated area, preferably within a fume hood, especially when working with
powders or volatile compounds, or when heating the material.[2]

General Handling:

e Avoid creating dust.[2]

e Do not eat, drink, or smoke in areas where Tellurium is handled.[1]

e Wash hands thoroughly after handling.[3]

Spill and Leak Procedures

In the event of a spill, follow these steps:

o Evacuate and Ventilate: Isolate the spill area and ensure adequate ventilation.[2]
» Containment: Prevent the spill from entering drains or waterways.[2][4]

¢ Cleanup:

o For solid spills, carefully scoop or vacuum the material into a labeled, sealed container for
disposal. Use a vacuum system with a HEPA filter.[2] Avoid dry sweeping to prevent dust
generation.[3]

o For liquid spills, absorb the material with an inert, non-combustible absorbent such as
sand or earth, and then place it in a sealed container for disposal.[5]

Tellurium Disposal Workflow

The following diagram outlines the decision-making process and steps for the proper disposal
of Tellurium waste.
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Caption: Workflow for the safe disposal of Tellurium waste.
Step-by-Step Disposal Protocol
o Waste Identification and Segregation:
o Identify all waste streams containing Tellurium or its compounds.
o Segregate Tellurium waste from other chemical waste streams.

o Pay special attention to chemical incompatibilities. Do not mix Tellurium waste with strong
acids, bases, oxidizers, or halogens.[2]

e Waste Container and Labeling:
o Use a designated, leak-proof, and sealable container for Tellurium waste.

o The container must be clearly labeled with "Hazardous Waste," the name "Tellurium," and
any other relevant hazard information.

e Collection and Storage:
o Collect the waste in the designated container at the point of generation.

o Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials.[2]

o Final Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department for specific
guidance and to arrange for waste pickup.

o Disposal must be conducted through a licensed hazardous waste disposal contractor.[6]

o All disposal activities must comply with federal, state, and local regulations.[2]

Quantitative Data Summary
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Property Value Source

OSHA Permissible Exposure 0.1 mg/m3 (8-hour time- 3]

Limit (PEL) weighted average)
NIOSH Recommended 0.1 mg/m3 (10-hour time- 3]
Exposure Limit (REL) weighted average)

ACGIH Threshold Limit Value 0.1 mg/m3 (8-hour time- 3]

(TLV) weighted average)
>5000 mg/kg (for elemental

Oral LD50 (rat) ) [2]
Tellurium)

Chemical Incompatibilities

To prevent hazardous reactions, do not store or mix Tellurium waste with the following:
e Strong acids[2]

e Strong bases[2]

e Strong oxidizers[2]

» Halogens and interhalogens[7]

o Certain metals[7]

Contact with mineral acids under reducing conditions can produce toxic gases.[2]

Health Hazard Information

Exposure to Tellurium and its compounds can cause a range of health effects:

o Acute Effects: Inhalation may irritate the respiratory tract.[2] Other symptoms can include a
metallic taste, drowsiness, and dizziness.[7]

o Chronic Effects: Repeated exposure can lead to a characteristic garlic-like odor on the
breath, sweat, and urine.[2] It may also cause nausea, loss of appetite, and skin irritation.[3]
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Always consult the Safety Data Sheet (SDS) for the specific Tellurium compound you are
working with for detailed hazard information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Proper Disposal Procedures for Tellurium and its
Compounds]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1239549¢#tellanium-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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